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Compound of Interest

Compound Name: 1-Iodopentane

Cat. No.: B145852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-iodopentane (CAS 628-17-1), a

crucial alkyl halide in organic synthesis and of significant interest to the pharmaceutical and

agrochemical industries.[1][2] This document outlines its chemical and physical properties,

safety and handling protocols, and detailed experimental procedures.

Chemical and Physical Properties
1-Iodopentane, also known as n-amyl iodide or pentyl iodide, is a colorless to pale yellow

liquid.[3][4][5] It is characterized by a gasoline-like odor.[3][4] Due to its non-polar alkyl chain, it

is insoluble in water but soluble in organic solvents like alcohol and ether.[2][5] Some key

quantitative properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₅H₁₁I [5][6]

Molecular Weight 198.05 g/mol [6][7]

CAS Number 628-17-1 [6]

Density 1.517 g/mL at 25 °C [8]

Boiling Point 154-155 °C [8]

Melting Point -85.6 °C [5]

Flash Point 51 °C (124 °F) [4][5]

Refractive Index n20/D 1.495 [8]

Vapor Pressure 3.65 mmHg at 25 °C [5]

Spectroscopic Data
Spectroscopic data is critical for the identification and characterization of 1-iodopentane. Key

spectral information is available, including 1H NMR, 13C NMR, Mass Spectrometry, and IR

spectroscopy.[7][9][10]

Safety and Hazards
1-Iodopentane is a flammable liquid and vapor.[7][11] It is classified as a skin and serious eye

irritant and may cause respiratory irritation.[7][11] Appropriate personal protective equipment

(PPE), including safety goggles, gloves, and respiratory protection, should be worn when

handling this chemical.[4][11] It should be stored in a cool, dry, well-ventilated area away from

heat, sparks, and open flames.[3][4] The compound is also light-sensitive and should be stored

in a dark place.[12] Some suppliers provide it with a copper stabilizer.[8]

Reactivity and Applications
The primary mechanism of action for 1-iodopentane involves its reactivity as an alkyl halide.

[13] The carbon-iodine bond is relatively weak, making the iodide ion an excellent leaving

group in nucleophilic substitution reactions.[13][14] This property makes 1-iodopentane a
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valuable reagent in organic synthesis for introducing the pentyl group into various molecules.[1]

[2]

It readily undergoes S_N2 reactions with a variety of nucleophiles.[15] Due to its primary

structure, S_N2 reactions are favored over S_N1 reactions because of minimal steric

hindrance.[15] 1-Iodopentane also participates in elimination reactions, typically in the

presence of a strong, bulky base, to yield pentene.[13]

Its utility as a building block is significant in the pharmaceutical and agrochemical industries for

the synthesis of more complex molecules.[1][2] For instance, it has been used in the

preparation of the 1-pentyl radical through a shock heating process.[16]

Experimental Protocols
Synthesis of 1-Iodopentane from n-Pentanol
A common laboratory-scale synthesis of 1-iodopentane involves the reaction of n-pentanol

with red phosphorus and iodine, which forms phosphorus triiodide in situ.[1][13]

Materials:

n-Pentanol

Red phosphorus

Iodine tablets

Three-necked flask

Heating mantle/water bath

Distillation apparatus

Procedure:

Combine red phosphorus (0.1 mol) and n-pentanol (0.3 mol) in a three-necked flask.[13]

While heating the mixture to 40°C in a water bath, gradually add iodine tablets (0.6 mol). The

slow addition is crucial to control the exothermic reaction.[13]
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After the iodine addition is complete, reflux the mixture on a sand bath for 7 hours to ensure

the reaction goes to completion.[13]

Following reflux, distill the crude product. Collect the fraction that boils between 155–157 °C.

[13]

The collected product can be further purified by washing, drying, and subsequent

fractionation.[1]

Visualizations
To further illustrate the concepts discussed, the following diagrams have been generated.

Caption: S_N2 reaction mechanism of 1-iodopentane.
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Caption: Workflow for the synthesis of 1-iodopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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